6-Bromo-2-cyclopropyl-1-methyl-1H-benzoimidazole

• IUPAC Name: 6-bromo-2-cyclopropyl-1-methylbenzimidazole
• InChI: InChI=1S/C11H11BrN2/c1-14-10-6-8(12)4-5-9(10)13-11(14)7-2-3-7/h4-7H,2-3H2,1H3
• InChI Key: AXAWMBFGRSTGCC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)Br)N=C1C3CC3
• Molecular Formula: C11H11BrN2
• Molecular Weight: 251.12 g/mol

Description

6-Bromo-2-cyclopropyl-1-methyl-1H-benzoimidazole (6-BCMB) is a heterocyclic compound belonging to the class of benzimidazoles. It is a synthetic molecule with a wide range of applications in scientific research, particularly in organic synthesis. 6-BCMB has been used for the synthesis of various molecules, including pharmaceuticals, agrochemicals, and polymers. Additionally, 6-BCMB has been studied for its potential use in cancer therapy, as an antibacterial agent, and as an antioxidant.

Scientific Research Applications

Anticancer Activity

Benzimidazole derivatives, including those similar to 6-Bromo-2-cyclopropyl-1-methyl-1H-benzoimidazole, have shown potential in anticancer research. Studies on various benzimidazole-based compounds demonstrate their effectiveness against different carcinoma cells, particularly in inducing apoptosis and cell cycle arrest in cancer cells (Zhao et al., 2015).

Heparanase Inhibition

Some benzimidazole derivatives have been identified as inhibitors of heparanase, an enzyme implicated in cancer metastasis and angiogenesis. These compounds showed good inhibitory activity, suggesting their potential as therapeutic agents (Xu et al., 2006).

Antihypertensive Properties

Research on benzimidazole derivatives, which share structural similarities with 6-Bromo-2-cyclopropyl-1-methyl-1H-benzoimidazole, indicates their potential in antihypertensive medication development. These compounds have been shown to exert a potent hypertensive effect in studies (Sharma et al., 2010).

Antimicrobial Activity

Benzimidazole compounds have demonstrated significant antimicrobial effects against various bacteria and fungi, highlighting their potential in developing new antimicrobial agents (El-Meguid, 2014).

Cytotoxicity in Cancer Cells

Certain benzimidazole-based Cu(II) complexes have shown potent in vitro cytotoxicity toward human carcinoma cells, suggesting their possible application in cancer therapy (Hu et al., 2017).

Mechanism of Action

Target of Action

Benzimidazole derivatives have been extensively studied for their broad range of chemical and biological properties . They are known to interact with various biological targets, including enzymes and receptors, and have been used in the development of new drugs .

Mode of Action

This interaction can lead to the inhibition or activation of the target, depending on the specific compound and target involved .

Biochemical Pathways

Benzimidazole derivatives are known to affect a variety of biochemical pathways, depending on their specific targets . These effects can lead to a range of downstream effects, including changes in cellular function and signaling .

Pharmacokinetics

Benzimidazole compounds are generally known for their good bioavailability . The specific properties of 6-Bromo-2-cyclopropyl-1-methyl-1H-benzoimidazole, including its absorption, distribution, metabolism, and excretion, would likely impact its bioavailability and overall effectiveness .

Result of Action

Benzimidazole derivatives are known to have a wide range of effects, including anti-inflammatory, antibacterial, antifungal, antiviral, and analgesic effects . The specific effects of 6-Bromo-2-cyclopropyl-1-methyl-1H-benzoimidazole would likely depend on its specific targets and mode of action .

Action Environment

Factors such as temperature, ph, and the presence of other compounds can potentially influence the action of benzimidazole derivatives .